molecular formula C12H15NO B8299967 1,4-Dimethyl-1,2-dihydroquinoline-8-methanol

1,4-Dimethyl-1,2-dihydroquinoline-8-methanol

Cat. No.: B8299967
M. Wt: 189.25 g/mol
InChI Key: VSZXLDHLELZALB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Dimethyl-1,2-dihydroquinoline-8-methanol is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

(1,4-dimethyl-2H-quinolin-8-yl)methanol

InChI

InChI=1S/C12H15NO/c1-9-6-7-13(2)12-10(8-14)4-3-5-11(9)12/h3-6,14H,7-8H2,1-2H3

InChI Key

VSZXLDHLELZALB-UHFFFAOYSA-N

Canonical SMILES

CC1=CCN(C2=C(C=CC=C12)CO)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium cyanoborohydride (7.9 g) was dissolved in tetrahydrofuran (50 ml). After adding and dissolving 8-hydroxymethyl-4-methylquinoline (3.5 g) in the solution, formic acid (50 ml) was added dropwise thereto with stirring under ice-cooling in nitrogen stream. The mixture was stirred for 5 hours at room temperature. After completion of the reaction, water was added to the reaction mixture and the mixture was concentrated under reduced pressure. The resulting residue was adjusted to alkalinic with a sodium hydroxide aqueous solution and extracted with chloroform. After drying the extract over anhydrous magnesium sulfate, chloroform was distilled off. The resulting residue was purified by silica gel column chromatography [eluent: dichloromethane-methanol(200:1)], then 1,4-dimethyl-8-hydroxymethyl-1,2-dihydroquinoline (0.9 g) was obtained.
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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